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Cat. No.: B1682155 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Sorbitan Laurate

Introduction
Sorbitan laurate, also known by trade names such as Span® 20, is a non-ionic surfactant

widely utilized across the pharmaceutical, cosmetic, and food industries.[1][2] It is a mixture of

partial esters derived from the reaction of sorbitol and its anhydrides (sorbitan and isosorbide)

with lauric acid.[1][3] Its utility stems from its excellent emulsifying, stabilizing, and dispersing

properties.[4][5] This technical guide provides a comprehensive overview of the core physical

and chemical properties of Sorbitan laurate, intended for researchers, scientists, and

professionals in drug development.

Chemical Structure and Synthesis
Sorbitan laurate is synthesized through the esterification of sorbitol with lauric acid.[5][6] In this

process, sorbitol is first dehydrated to form its cyclic anhydrides, primarily sorbitan. This is

followed by esterification with lauric acid, a saturated fatty acid, to produce a mixture of sorbitan

esters.[3][6] The reaction is typically catalyzed by an acid and then a base, with the

temperature maintained below 215°C to minimize color formation.[7]
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Caption: Synthesis pathway of Sorbitan laurate via dehydration and esterification.

Physical and Chemical Properties
Sorbitan laurate is a complex mixture, and its properties can vary slightly between

manufacturers. The key physical and chemical parameters are summarized below.
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Property Value Reference(s)

Synonyms
Sorbitan monolaurate, Span®

20, E493
[1][2][4]

CAS Number 1338-39-2 [1][2][4]

Molecular Formula C₁₈H₃₄O₆ [4][6][8]

Molecular Weight 346.46 g/mol [4][9]

Appearance
Amber to brownish-yellow,

viscous oily liquid or soft paste
[1][3][5]

Odor Slight, characteristic odor [1][10]

Solubility

Practically insoluble but

dispersible in water. Miscible

with ethanol. Soluble in many

fatty compositions and organic

solvents.

[1][3][11][12]

Density
Approx. 0.98 - 1.05 g/cm³ at

20-25°C
[3][8][10]

Boiling Point >100 °C

Flash Point >110 °C (>230 °F) [3][10]

HLB Value 8.6 [3][5][12][13]

Acid Value ≤ 8.0 mg KOH/g [1][3][14]

Saponification Value 155 - 171 mg KOH/g [1][3][14]

Hydroxyl Value 330 - 360 mg KOH/g [1][3][14]

Water Content ≤ 1.5% [3][14]

Stability

Stable under normal

conditions. Hydrolyzes in the

presence of strong acids or

alkalis.

[4][15][16]
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Experimental Protocols
Standardized methods are crucial for determining the quality and consistency of Sorbitan

laurate. Below are outlines of key experimental protocols.

Determination of Saponification Value
The saponification value is a measure of the free and esterified acids present.

Preparation: Accurately weigh approximately 2 g of Sorbitan laurate into a 250 mL flask.

Saponification: Add 25.0 mL of 0.5 N alcoholic potassium hydroxide (KOH) solution. Attach a

reflux condenser and heat the flask on a steam bath, refluxing for 30 minutes to 1 hour.[3]

[17]

Titration: Cool the solution and add phenolphthalein as an indicator. Titrate the excess KOH

with 0.5 N hydrochloric acid (HCl) until the pink color disappears.

Blank Determination: Perform a blank titration with 25.0 mL of the alcoholic KOH solution but

without the sample.

Calculation: The saponification value is calculated using the formula: Saponification Value =

[(B - S) × N × 56.1] / W Where:

B = volume (mL) of HCl used for the blank

S = volume (mL) of HCl used for the sample

N = normality of the HCl solution

W = weight (g) of the sample

56.1 = molecular weight of KOH

Determination of Hydroxyl Value
The hydroxyl value indicates the content of free hydroxyl groups.
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Acetylation: Accurately weigh a specified amount of the sample into a flask. Add a precise

volume of pyridine-acetic anhydride reagent. Heat the flask on a steam bath for 1 hour to

acetylate the free hydroxyl groups.

Hydrolysis: Add water to the flask to hydrolyze the excess acetic anhydride.

Titration: Titrate the resulting acetic acid with a standardized 0.5 N alcoholic potassium

hydroxide solution using phenolphthalein as an indicator.

Blank Determination: Perform a blank determination under the same conditions, omitting the

sample.

Calculation: The hydroxyl value is calculated based on the difference in titration volumes

between the blank and the sample.

Determination of HLB (Hydrophilic-Lipophilic Balance)
Value
The HLB value is a critical parameter for surfactant selection. For polyol fatty acid esters, it can

be calculated from the saponification (S) and acid (A) values.[18][19]
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Start: Determine HLB Value

Determine Saponification
Value ('S') of the Ester

Determine Acid Value ('A')
of the Recovered Fatty Acid

Calculate HLB using Griffin's Formula:
HLB = 20 * (1 - S/A)

Result: HLB Value

Click to download full resolution via product page

Caption: Workflow for calculating the HLB value using Griffin's method.

The formula developed by Griffin for many polyol fatty acid esters is: HLB = 20 * (1 - S / A)[18]

Where:

S = Saponification number of the ester

A = Acid number of the recovered fatty acid

For Sorbitan laurate, the empirically determined HLB value is approximately 8.6.[5][13] This

value indicates that it is a good water-in-oil (W/O) emulsifier but is often used in combination

with higher HLB surfactants for oil-in-water (O/W) emulsions.[12]

Applications in Research and Development
The properties of Sorbitan laurate make it a versatile excipient in pharmaceutical and cosmetic

formulations:
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Emulsifier: It is used to create stable emulsions, particularly in topical creams and lotions.[1]

[6]

Solubilizer: It aids in dissolving poorly water-soluble active pharmaceutical ingredients

(APIs).

Wetting Agent: In oral and topical formulations, it improves the wetting of solid particles.

Stabilizer: It prevents the crystallization of ingredients and stabilizes essential oils in aqueous

solutions.[1][11]

Stability and Storage
Sorbitan laurate is stable under normal storage conditions.[16] It should be stored in tightly

sealed containers in a cool, dry place, protected from light.[3][8][16] It is incompatible with

strong oxidizing agents.[8][16] Hydrolysis can occur at high or low pH conditions, especially in

the presence of water.[4][15]

Conclusion
Sorbitan laurate is a multifunctional non-ionic surfactant with a well-characterized profile of

physical and chemical properties. Its emulsifying and solubilizing capabilities make it an

invaluable tool for formulation scientists. A thorough understanding of its properties, as outlined

in this guide, is essential for its effective application in the development of a wide range of

products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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